3-Amino-N-(4-fluorophenyl)benzenesulfonamide
Overview
Description
“3-Amino-N-(4-fluorophenyl)benzenesulfonamide” is a chemical compound with the molecular formula C12H11FN2O2S . It has a molecular weight of 266.3 . It is typically stored in a dark place at room temperature .
Physical And Chemical Properties Analysis
“3-Amino-N-(4-fluorophenyl)benzenesulfonamide” is a solid at room temperature . It has a molecular weight of 266.3 and a molecular formula of C12H11FN2O2S .
Scientific Research Applications
Proteomics Research
3-Amino-N-(4-fluorophenyl)benzenesulfonamide: is utilized in proteomics research, where it serves as a reagent for the study of protein structures and functions . Its role in proteomics can be pivotal for understanding protein interactions and signaling pathways within cells.
Anticancer Agent Development
This compound has been studied for its potential as an anticancer agent. It exhibits inhibitory effects against carbonic anhydrase IX, a gene overexpressed in many solid tumors . By selectively inhibiting this enzyme, it can serve as a target for novel antiproliferative drugs, particularly against breast cancer cell lines.
Antimicrobial Research
The antimicrobial potential of 3-Amino-N-(4-fluorophenyl)benzenesulfonamide derivatives has been explored, indicating its use in developing new antimicrobial agents . This application is crucial in the fight against drug-resistant bacterial strains.
Enzyme Inhibition Studies
Research has shown that derivatives of this compound can act as effective enzyme inhibitors. This is particularly relevant in the study of enzymes that are implicated in disease processes, allowing for the development of enzyme-targeted therapies .
Apoptosis Induction
One of the derivatives of 3-Amino-N-(4-fluorophenyl)benzenesulfonamide has been shown to induce apoptosis in cancer cell lines . This property is significant for cancer therapy, as it can lead to the development of drugs that can trigger the death of cancer cells.
Pharmacokinetics and Cellular Uptake
Studies involving 3-Amino-N-(4-fluorophenyl)benzenesulfonamide also include pharmacokinetic analysis and cellular uptake measurements. These studies are essential for understanding how the compound is absorbed, distributed, metabolized, and excreted by the body .
Safety and Hazards
The safety information available indicates that “3-Amino-N-(4-fluorophenyl)benzenesulfonamide” may cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing hands and skin thoroughly after handling, wearing protective gloves and eye protection, and if on skin or in eyes, rinsing cautiously with water .
properties
IUPAC Name |
3-amino-N-(4-fluorophenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O2S/c13-9-4-6-11(7-5-9)15-18(16,17)12-3-1-2-10(14)8-12/h1-8,15H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEAAWZUJFWTHQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10588460 |
Source
|
| Record name | 3-Amino-N-(4-fluorophenyl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10588460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
953717-92-5 |
Source
|
| Record name | 3-Amino-N-(4-fluorophenyl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10588460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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